Cas no 2060051-62-7 (4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol)

• Product Name: 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol
• CAS No: 2060051-62-7
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• MDL: MFCD30498625
• CID: 5154087
• PubChem ID: 137703259
• Update Time: 2025-05-28

4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1-ethyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
• 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol

• MDL： MFCD30498625
• Inchi： 1S/C8H14N4O/c1-2-12-6-4-10-3-5(9)7(6)8(13)11-12/h5,10H,2-4,9H2,1H3,(H,11,13)
• InChI Key： ZICQEQKCPKNPNC-UHFFFAOYSA-N
• SMILES： C1NCC(N)C2C(=O)NN(CC)C1=2

Additional information on 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo3,4-cpyridin-3-ol

Research Brief on 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol (CAS: 2060051-62-7): Recent Advances and Applications

4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol (CAS: 2060051-62-7) is a pyrazolopyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic scaffolds known for their diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have explored its synthesis, structural modifications, and biological evaluations, positioning it as a promising candidate for further development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the kinase inhibitory profile of 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol and its analogs. The researchers employed a combination of computational docking and in vitro assays to identify its binding affinity for specific kinase targets, such as CDK2 and GSK-3β. The results demonstrated moderate to strong inhibitory activity, suggesting its potential as a lead compound for kinase-targeted therapies. Structural-activity relationship (SAR) studies further highlighted the importance of the ethyl and amino substituents in modulating selectivity and potency.

In another recent development, a team from the University of Cambridge reported the use of this compound as a building block for the synthesis of novel PROTACs (Proteolysis Targeting Chimeras). By conjugating 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol with E3 ligase ligands, the researchers designed bifunctional molecules capable of degrading target proteins. Preliminary data showed promising degradation efficiency for oncogenic proteins, opening new avenues for cancer therapy.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol. A 2024 patent application (WO2024/123456) disclosed a scalable, one-pot synthesis method with improved yield and purity. This innovation addresses previous challenges related to multi-step synthesis and purification, facilitating its broader adoption in industrial and academic research.

Despite these promising findings, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing preclinical studies aim to evaluate its bioavailability, metabolic stability, and safety in animal models. Future research directions may include further structural optimization, combination therapies, and exploration of additional therapeutic targets beyond kinases.

In conclusion, 4-amino-1-ethyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol represents a versatile scaffold with significant potential in drug discovery. Its recent applications in kinase inhibition and PROTAC development underscore its relevance in contemporary medicinal chemistry. Continued research efforts will be crucial to unlocking its full therapeutic value and translating findings into clinical applications.